3-(5-chloro-2-methoxybenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(5-chloro-2-methoxybenzoyl)amino]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19ClN2O5/c1-30-16-7-5-6-15(13-16)26-24(29)22-21(17-8-3-4-9-20(17)32-22)27-23(28)18-12-14(25)10-11-19(18)31-2/h3-13H,1-2H3,(H,26,29)(H,27,28)
• InChI Key: XCSKYXRBJNCBCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C24H19ClN2O5
• Molecular Weight: 450.9 g/mol

Description

3-(5-chloro-2-methoxybenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide, also known as CMBC, is a benzofuran derivative that has been studied for its potential as a therapeutic agent. This compound has been shown to have promising results in scientific research, particularly in the field of cancer treatment.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research into chemical compounds closely related to 3-(5-chloro-2-methoxybenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide has led to the development of novel synthetic pathways and the exploration of their potential applications. For instance, the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, which exhibit anti-inflammatory and analgesic activities, has been reported. These compounds, including benzodifuranyl triazines and oxadiazepines, show significant COX-2 inhibitory activity, suggesting potential utility in the development of new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Receptor Binding Affinity and Antagonistic Activity

Studies on 3-substituted 5-chloro-2-methoxybenzamides have demonstrated their significance in the modulation of serotonin-3 (5-HT3) receptor binding affinity. This research has led to the development of potent serotonin-3 receptor antagonists, contributing to the understanding of the molecular basis of receptor antagonism and offering insights into the design of new therapeutic agents for conditions influenced by serotonin receptors (Kuroita et al., 1996).

Metabolic Studies and Detection

The metabolic transformation and detection of compounds structurally related to 3-(5-chloro-2-methoxybenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide have been explored. For example, the synthesis and detection of a metabolite of metoclopramide in human urine highlight the importance of understanding the metabolic pathways and potential biomarkers for drug monitoring and pharmacokinetic studies (Maurich et al., 1994).

Antimicrobial and Antioxidant Activities

The exploration of benzamide derivatives from marine-associated Streptomyces sp. has uncovered compounds with no significant activity against glioma cells or common pathogens, suggesting the complexity of natural product chemistry and the need for continued search for bioactive compounds with specific therapeutic applications (Zhang et al., 2018).